Cas no 858035-54-8 ([1,1'-Biphenyl]-4-carbonitrile, 2'-benzoyl-)

[1,1'-Biphenyl]-4-carbonitrile, 2'-benzoyl- structure
858035-54-8 structure
Product Name:[1,1'-Biphenyl]-4-carbonitrile, 2'-benzoyl-
CAS No:858035-54-8
MF:C20H13NO
MW:283.323324918747
CID:663375
PubChem ID:12188421
Update Time:2025-04-19

[1,1'-Biphenyl]-4-carbonitrile, 2'-benzoyl- Chemical and Physical Properties

Names and Identifiers

    • [1,1'-Biphenyl]-4-carbonitrile, 2'-benzoyl-
    • 4-(2-benzoylphenyl)benzonitrile
    • DTXSID50479707
    • 858035-54-8
    • Inchi: 1S/C20H13NO/c21-14-15-10-12-16(13-11-15)18-8-4-5-9-19(18)20(22)17-6-2-1-3-7-17/h1-13H
    • InChI Key: VNVIVYQRMLLGCW-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC=CC=1)C1=CC=CC=C1C1C=CC(C#N)=CC=1

Computed Properties

  • Exact Mass: 283.099714038g/mol
  • Monoisotopic Mass: 283.099714038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 420
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 40.9Ų
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